7-(3-Chloro-but-2-enyl)-3-methyl-8-nonylsulfanyl-3,7-dihydro-purine-2,6-dione
7-(3-Chloro-but-2-enyl)-3-methyl-8-nonylsulfanyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-11-5
VCID:
VC0415567
InChI:
InChI=1S/C19H29ClN4O2S/c1-4-5-6-7-8-9-10-13-27-19-21-16-15(24(19)12-11-14(2)20)17(25)22-18(26)23(16)3/h11H,4-10,12-13H2,1-3H3,(H,22,25,26)/b14-11-
SMILES:
CCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C
Molecular Formula:
C19H29ClN4O2S
Molecular Weight:
413g/mol
7-(3-Chloro-but-2-enyl)-3-methyl-8-nonylsulfanyl-3,7-dihydro-purine-2,6-dione
CAS No.: 331726-11-5
Main Products
VCID: VC0415567
Molecular Formula: C19H29ClN4O2S
Molecular Weight: 413g/mol
| CAS No. | 331726-11-5 |
|---|---|
| Product Name | 7-(3-Chloro-but-2-enyl)-3-methyl-8-nonylsulfanyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C19H29ClN4O2S |
| Molecular Weight | 413g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-3-methyl-8-nonylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H29ClN4O2S/c1-4-5-6-7-8-9-10-13-27-19-21-16-15(24(19)12-11-14(2)20)17(25)22-18(26)23(16)3/h11H,4-10,12-13H2,1-3H3,(H,22,25,26)/b14-11- |
| Standard InChIKey | PBPXXFPGBIARCY-KAMYIIQDSA-N |
| Isomeric SMILES | CCCCCCCCCSC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C |
| SMILES | CCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 5757298 |
| Last Modified | Nov 11 2021 |
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